N-(2-hydroxyethyl)-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-phenylpropanamide

• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-3-[(5E)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-phenylpropanamide
• InChI: InChI=1S/C22H22N2O3S2/c1-16-7-9-17(10-8-16)15-19-21(27)24(22(28)29-19)12-11-20(26)23(13-14-25)18-5-3-2-4-6-18/h2-10,15,25H,11-14H2,1H3/b19-15+
• InChI Key: FHTYIXDWEPAZQU-XDJHFCHBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CCC(=O)N(CCO)C3=CC=CC=C3
• SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)N(CCO)C3=CC=CC=C3

Description

N-(2-hydroxyethyl)-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-phenylpropanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and materials science.

Mechanism of Action

The mechanism of action of N-(2-hydroxyethyl)-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-phenylpropanamide is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that N-(2-hydroxyethyl)-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-phenylpropanamide has low toxicity and does not have any significant effects on biochemical and physiological parameters in animals. However, further studies are needed to fully understand its potential effects on humans.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxyethyl)-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-phenylpropanamide in lab experiments is its potential therapeutic applications in the development of new drugs. However, its limited solubility in water and low stability under certain conditions may present challenges in some experiments.

Future Directions

Future research on N-(2-hydroxyethyl)-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-phenylpropanamide could focus on its potential applications in the development of new drugs for the treatment of cancer and other diseases. It could also be studied for its antimicrobial and antioxidant properties, as well as its potential use as a dye for materials science. Further studies are needed to fully understand its mechanism of action and potential effects on humans.

Synthesis Methods

The synthesis of N-(2-hydroxyethyl)-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-phenylpropanamide involves the reaction of 4-methylbenzaldehyde, thiourea, and ethyl acetoacetate in the presence of ethanol and sodium hydroxide. The resulting product is then reacted with N-phenylpropanamide and hydroxyethylamine to yield the final compound.

Scientific Research Applications

N-(2-hydroxyethyl)-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-phenylpropanamide has shown potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of cancer and other diseases. It has also been studied for its antimicrobial and antioxidant properties, as well as its potential use as a dye for materials science.